Cas no 101421-31-2 (Benzaldehyde, 2-iodo-4-nitro-)

Benzaldehyde, 2-iodo-4-nitro- structure
Benzaldehyde, 2-iodo-4-nitro- structure
Product Name:Benzaldehyde, 2-iodo-4-nitro-
CAS No:101421-31-2
MF:C7H4INO3
MW:277.016034126282
MDL:MFCD18397936
CID:1129253
PubChem ID:10945729
Update Time:2025-04-20

Benzaldehyde, 2-iodo-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-iodo-4-nitro-
    • 2-iodo-4-nitroBenzaldehyde
    • E82621
    • DB-330396
    • ZPAJYMLKGLFKHT-UHFFFAOYSA-N
    • SCHEMBL5773404
    • CS-0310857
    • 101421-31-2
    • DTXSID40449353
    • MDL: MFCD18397936
    • Inchi: 1S/C7H4INO3/c8-7-3-6(9(11)12)2-1-5(7)4-10/h1-4H
    • InChI Key: ZPAJYMLKGLFKHT-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1C=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 276.92359g/mol
  • Monoisotopic Mass: 276.92359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 277.02g/mol
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.9Ų

Benzaldehyde, 2-iodo-4-nitro- Pricemore >>

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